Cas no 144499-26-3 (2-Quinoxalinol)

• Product Name: 2-Quinoxalinol
• CAS No: 144499-26-3
• MF: C₈H₆N₂O
• MW: 146.14604139328
• CID: 108785
• PubChem ID: 14526
• Update Time: 2025-04-18

2-Quinoxalinol Chemical and Physical Properties

Names and Identifiers

• 2-Quinoxalinol
• 1H-quinoxalin-2-one
• 2-HYDROXYQUINOXALINE
• 2(1H)-Quinoxalinone
• BCP30468
• Q27118020
• 1196-57-2
• 2-hydroxy-benzopyrazine
• H0591
• FT-0688667
• TS-01898
• AKOS000120904
• A804334
• InChI=1/C8H6N2O/c11-8-5-9-6-3-1-2-4-7(6)10-8/h1-5H,(H,10,11
• F16123
• 1,2-Dihydroquinoxalin-2-one
• NSC 13154
• 2-Quinoxalinol, 99% (HPLC)
• 144499-26-3
• MFCD00006722
• 2-keto-1,2-dihydroquinoxaline
• BB 0218319
• NSC13154
• F1775-0040
• AB-323/25048501
• EINECS 214-815-6
• DTXSID6061604
• 2-Quinoxalone
• AKOS003236140
• Quinoxalin-2(1H)-one
• 3-Quinoxalinone
• quinoxalinone
• Quinoxalin-2-one
• doi:10.14272/FFRYUAVNPBUEIC-UHFFFAOYSA-N.1
• SCHEMBL37862
• HMS1623H17
• quinoxaline-2-ol
• Quinalphos free hydroxy
• quinoxalin-2-(1H)-one
• CS-W018235
• 10.14272/FFRYUAVNPBUEIC-UHFFFAOYSA-N.2
• NSC-13154
• AI3-22771
• 10.14272/FFRYUAVNPBUEIC-UHFFFAOYSA-N.1
• 2-HYDROXY QUINOXALINE
• quinoxalin-2-ol
• 2-quinoxinol
• FT-0612639
• EN300-16930
• 10.14272/FFRYUAVNPBUEIC-UHFFFAOYSA-N.3
• P50007
• doi:10.14272/FFRYUAVNPBUEIC-UHFFFAOYSA-N.2
• WLN: T66 BN ENJ CQ
• NS00023871
• AM100249
• Z56824051
• AC-23582
• CCG-321752
• 2-Hydroxyquinoxaline pound>>Quinoxalin-2-ol pound>>Quinoxalin-2(1H)-one pound>>1,2-Dihydroquinoxalin-2-one
• 2-Quinoxalinone
• SY013680
• CHEBI:38890
• W-108501
• doi:10.14272/FFRYUAVNPBUEIC-UHFFFAOYSA-N.3
• 2-Quinoxalinol(9CI)

• Inchi： 1S/C8H6N2O/c11-8-5-9-6-3-1-2-4-7(6)10-8/h1-5H,(H,10,11)
• InChI Key： FFRYUAVNPBUEIC-UHFFFAOYSA-N
• SMILES： O=C1C=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 146.04808
• Monoisotopic Mass: 146.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 41.5A^2

Experimental Properties

• Density: 1.347
• Melting Point: 271-272℃
• Boiling Point: 363.4 °C at 760 mmHg
• Flash Point: 173.6 °C
• Refractive Index: 1.666
• PSA: 46.01
• LogP: 1.33540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines